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Compound of Interest

Compound Name:
(N,N-Dimethyl-1-butanamine)

Zolmitriptan Dimer

CAS No.: 1350928-05-0

Cat. No.: B580352

Get Quote

Executive Summary
In the high-precision landscape of triptan drug development, impurity profiling is a cornerstone

of CMC (Chemistry, Manufacturing, and Controls) strategy. Among the degradation products

and process-related impurities of Zolmitriptan, the species commonly referred to as the "(N,N-
Dimethyl-1-butanamine) Zolmitriptan Dimer" presents a unique identification challenge due

to its complex bis-indole structure and nomenclature variations across pharmacopeias.

This guide definitively identifies this molecule as Zolmitriptan EP Impurity C (also USP Related

Compound F), assigns its correct CAS registry number, and details the mechanistic pathways

of its formation and analytical detection.

Chemical Identity & Nomenclature
Precision in nomenclature is vital to distinguish this specific dimer from other potential

oligomers (e.g., methylene dimers or oxidative dimers).
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Parameter Technical Detail

Common Name
(N,N-Dimethyl-1-butanamine) Zolmitriptan

Dimer

Pharmacopeial Designations

EP Impurity C (European Pharmacopoeia)USP

Related Compound F (United States

Pharmacopeia)

CAS Registry Number 1350928-05-0

Molecular Formula C₃₈H₅₃N₇O₄

Molecular Weight 671.87 g/mol

IUPAC Name

2,2'-[4-(Dimethylamino)butane-1,1-

diyl]bis{(4S)-4-[[3-[2-(dimethylamino)ethyl]-1H-

indol-5-yl]methyl]-1,3-oxazolidin-2-one}

Structural Class Bis-indolyl alkane (Geminal bis-indole)

Structural Insight
Unlike simple oxidative dimers linked directly between indole rings, this impurity is a

condensation product. Two Zolmitriptan molecules are bridged at the C2 position of the indole

ring by a 4-(dimethylamino)butylidene moiety. This structural feature dictates its unique

chromatographic behavior and fragmentation pattern in mass spectrometry.

Formation Mechanism
The formation of this dimer follows a classic electrophilic aromatic substitution pathway,

specifically a condensation reaction mediated by an aldehyde.

The Reaction Pathway
Precursor Origin: The bridging agent is 4-(dimethylamino)butanal (or its acetal equivalent).

This aldehyde acts as an electrophile.

Electrophilic Attack (Step 1): The aldehyde carbonyl carbon is attacked by the nucleophilic

C2 position of a Zolmitriptan indole ring (the C3 position is already substituted, directing the
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attack to C2).

Dehydration & Second Attack (Step 2): The resulting alcohol intermediate dehydrates to form

a reactive aza-fulvene-like cation, which is immediately intercepted by a second Zolmitriptan

molecule.

Result: A geminal bis-indole linked by a dimethylaminobutane chain.[1]

Visualization: Formation Pathway
The following diagram illustrates the condensation mechanism driving this impurity's formation.
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Figure 1: Acid-catalyzed condensation pathway forming the Zolmitriptan Dimer (EP Impurity C).

Analytical Identification Strategy
To rigorously identify this impurity, a multi-modal approach combining LC-UV and MS/MS is

required.

A. HPLC/UPLC Chromatographic Conditions
Due to the basic nature of the tertiary amines in the bridge and the Zolmitriptan side chains,

peak tailing is a risk. High-pH mobile phases or ion-pairing agents are recommended.

Column: C18 stationary phase (e.g., Waters XBridge or Agilent Zorbax Eclipse XDB).

Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 9.5) or 0.1% TFA (for low pH methods).

Mobile Phase B: Acetonitrile.
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Gradient: 5% B to 60% B over 20 minutes (Dimer is significantly more hydrophobic than the

monomer).

Detection: UV at 225 nm (Indole absorption) and 280 nm.

B. Mass Spectrometry (MS/MS) Profiling
Mass spectrometry provides the definitive fingerprint.

Ionization: ESI Positive Mode.

Parent Ion: [M+H]⁺ = 672.4 m/z.

Key Fragments:

m/z 288: Protonated Zolmitriptan monomer (cleavage of the bridge).

m/z 385: Zolmitriptan + Bridge fragment (Characteristic of the specific aldehyde linker).

m/z 58: Dimethylamine fragment (from the bridge or side chain).

C. Analytical Workflow Diagram
Use this decision tree to confirm the identity of the impurity in a drug substance sample.
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Figure 2: Step-by-step analytical decision tree for confirming Zolmitriptan Dimer identity.

Regulatory & Quality Context
Understanding the regulatory status of this impurity is essential for setting specification limits.

Classification: Specified Impurity.[2][3][4]
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Thresholds: As per ICH Q3A/Q3B guidelines, impurities >0.10% must be identified and

qualified.

Risk: This dimer is generally considered a process-related impurity (if the aldehyde precursor

is present in reagents) or a degradation product under specific stress conditions (e.g.,

interaction with excipients containing aldehyde impurities).

Comparative Impurity Table
Impurity Name CAS Number Molecular Weight

Distinguishing
Feature

Zolmitriptan (API) 139264-17-8 287.36 Monomer

EP Impurity C (Target

Dimer)
1350928-05-0 671.87

Linked by

dimethylaminobutane

bridge

Methylene Dimer N/A (Generic) ~586.7
Linked by

formaldehyde (-CH2-)

N-Oxide 251451-30-6 303.36
Oxygen on side-chain

nitrogen
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

